Cas no 113124-09-7 (5,6-Dimethylnicotinonitrile)

• Product Name: 5,6-Dimethylnicotinonitrile
• CAS No: 113124-09-7
• MF: C₈H₈N₂
• MW: 132.162521362305
• MDL: MFCD11101052
• CID: 130064
• PubChem ID: 21599048
• Update Time: 2025-04-19

5,6-Dimethylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl-3-Pyridinecarbonitrile
• 3-Pyridinecarbonitrile,5,6-dimethyl-
• 5,6-dimethylpyridine-3-carbonitrile
• 5,6-Dimethylnicotinonitrile
• 5,6-Dimethyl-nicotinonitrile
• 5,6-Dimethyl-3-Pyridincarbonitrile
• 3-Pyridinecarbonitrile,5,6-dimethyl-(9CI)
• 5,6-Dimethyl-3-Pyridincarbonitrile(WX683521)
• WKGURDJVSXADDE-UHFFFAOYSA-
• 3057AJ
• 5,6-dimethyl-pyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 5,6-dimethyl-
• SY106230
• AM806474
• AK145641
• SCHEMBL846133
• EN300-134261
• SB30777
• InChI=1/C8H8N2/c1-6-3-8(4-9)5-10-7(6)2/h3,5H,1-2H3
• BCP32401
• DS-8304
• CS-0099108
• 113124-09-7
• MFCD11101052
• 5 pound not6-Dimethylnicotinonitrile
• DTXSID80616244
• AKOS006308416
• DB-263406

• MDL： MFCD11101052
• Inchi： 1S/C8H8N2/c1-6-3-8(4-9)5-10-7(6)2/h3,5H,1-2H3
• InChI Key： WKGURDJVSXADDE-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C=C(C)C=1C

Computed Properties

• Exact Mass: 132.069
• Monoisotopic Mass: 132.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3

Experimental Properties

• Color/Form: No data available
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 262.0±35.0°C at 760 mmHg
• Flash Point: 100.1±11.1 °C

5,6-Dimethylnicotinonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles